6-Undecanone oxime
Cat. No. B8746105
Key on ui cas rn:
32504-26-0
M. Wt: 185.31 g/mol
InChI Key: HRGRUCGUHMULFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][C:6]([CH2:7][CH2:8][CH2:9][CH2:10][CH3:11])=[O:12].[NH2:13][OH:14]>>[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][C:6]([CH2:7][CH2:8][CH2:9][CH2:10][CH3:11])=[N:13][OH:14]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCC(=O)CCCCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NO
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCCCCC(CCCCC)=NO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
